Cas no 1395493-11-4 (N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one)

• Product Name: N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one
• CAS No: 1395493-11-4
• MF: C₁₆H₁₈FNO₄
• MW: 307.316828250885
• CID: 5053291
• Update Time: 2025-05-19

N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one
• tert-Butyl 3-(4-fluorobenzoyl)-4-oxopyrrolidine-1-carboxylate
• N-Boc-4-(4-Fluorobenzoyl)pyrrolidin-3-one

• Inchi： 1S/C16H18FNO4/c1-16(2,3)22-15(21)18-8-12(13(19)9-18)14(20)10-4-6-11(17)7-5-10/h4-7,12H,8-9H2,1-3H3
• InChI Key： SQROSSWQELQNQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C(CN(C(=O)OC(C)(C)C)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 463
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7

Additional information on N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one

Professional Introduction to N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one (CAS No. 1395493-11-4)

N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1395493-11-4, plays a crucial role in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate in the creation of complex pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one consists of a pyrrolidinone core substituted with a Boc (tert-butoxycarbonyl) group at the nitrogen position and a 4-fluoro-benzoyl moiety at the fourth carbon. This configuration imparts distinct chemical properties that enhance its utility in medicinal chemistry. The presence of the fluoro substituent, for instance, can influence metabolic stability and binding affinity, making it an attractive scaffold for drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have leveraged modern techniques such as flow chemistry and catalytic processes to optimize the synthesis pathway, reducing costs and improving yields. These innovations are particularly relevant in the context of high-throughput screening programs, where large quantities of intermediates are required for rapid drug discovery.

In the realm of pharmacological research, N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one has been explored for its potential applications in treating a variety of diseases. Studies indicate that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. The fluoro-benzoyl group, in particular, has been shown to modulate enzyme activity, which is a key mechanism in many therapeutic interventions.

One notable area of research involves the use of this compound in the development of central nervous system (CNS) drugs. The pyrrolidinone scaffold is known to penetrate the blood-brain barrier effectively, making it an ideal candidate for neuropharmacological applications. Researchers have synthesized several analogs based on N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one and observed significant reductions in inflammation-related symptoms in preclinical models.

The Boc protecting group on the nitrogen atom provides an additional layer of versatility, allowing for selective deprotection under controlled conditions. This feature is particularly useful in multi-step syntheses where regioselectivity is paramount. The ability to introduce functional groups at specific positions without affecting other parts of the molecule has streamlined many synthetic routes, leading to faster development cycles.

Industrial applications of N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one have also expanded beyond academic research. Pharmaceutical companies have incorporated this intermediate into their libraries for novel drug candidates. Its robust chemical profile and compatibility with various reaction conditions make it a preferred choice for medicinal chemists aiming to develop next-generation therapeutics.

The role of computational chemistry in optimizing derivatives of this compound cannot be overstated. Advanced modeling techniques have allowed researchers to predict binding affinities and metabolic pathways with remarkable accuracy. By integrating experimental data with computational insights, scientists can fine-tune molecular structures to enhance efficacy while minimizing side effects.

Ethical considerations are also paramount in the development and use of such compounds. Regulatory agencies require rigorous testing to ensure safety and efficacy before any therapeutic agent reaches the market. The synthetic pathways for intermediates like N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one must adhere to strict guidelines to maintain public trust and scientific integrity.

The future prospects for this compound remain bright, with ongoing research exploring new applications and formulations. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable clinical solutions. As our understanding of disease mechanisms evolves, so too will our ability to leverage compounds like N-Boc-4-(4-Fluoro-benzoyl)-pyrrolidin-3-one for therapeutic benefit.